Cas no 2228503-71-5 (1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228503-71-5
• MF: C₁₂H₁₂F₂
• MW: 194.220490455627
• CID: 6284773
• PubChem ID: 165711131
• Update Time: 2025-10-29

1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene
• 2228503-71-5
• EN300-1785299

• Inchi： 1S/C12H12F2/c1-5-12(3,4)10-9(13)7-6-8(2)11(10)14/h1,6-7H,2-4H3
• InChI Key： PWYKOIQLKDFBHE-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C#C)(C)C)F

Computed Properties

• Exact Mass: 194.09070671g/mol
• Monoisotopic Mass: 194.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene

Research Brief on 1,3-Difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228503-71-5): Recent Advances and Applications

1,3-Difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228503-71-5) is a fluorinated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and an alkyne moiety, has shown promising potential in various applications, ranging from medicinal chemistry to material science. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules and its role in the development of advanced materials.

One of the key areas of interest is the compound's application in the design of small-molecule inhibitors targeting specific enzymes or receptors. Researchers have leveraged its structural versatility to develop derivatives with enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene exhibited potent inhibitory activity against a class of kinases implicated in inflammatory diseases. The study highlighted the compound's ability to modulate kinase activity through non-covalent interactions, paving the way for the development of next-generation therapeutics.

In addition to its pharmacological applications, 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene has also been investigated for its potential in material science. Its incorporation into polymer matrices has been shown to impart desirable properties such as thermal stability and chemical resistance. A recent report in Advanced Materials detailed the synthesis of a novel polymer incorporating this compound, which exhibited exceptional performance in high-temperature environments. This finding underscores the compound's versatility and its potential to address challenges in industrial applications.

The synthesis and characterization of 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene have also been the focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural properties and reactivity. These studies have provided valuable insights into the compound's behavior under various conditions, facilitating its optimization for specific applications. Furthermore, computational modeling has been utilized to predict its interactions with biological targets, aiding in the rational design of derivatives with improved efficacy.

Looking ahead, the continued exploration of 1,3-difluoro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene is expected to yield further breakthroughs. Ongoing research aims to expand its utility in drug discovery, particularly in the development of targeted therapies for complex diseases. Additionally, its potential in green chemistry and sustainable material design is an area of growing interest. As the body of evidence supporting its applications grows, this compound is poised to play a pivotal role in advancing both chemical biology and pharmaceutical sciences.